Cas no 1082192-52-6 (2-amino-5,6,7,8-tetrahydroquinolin-5-one)

• Product Name: 2-amino-5,6,7,8-tetrahydroquinolin-5-one
• CAS No: 1082192-52-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 4570503
• PubChem ID: 19026173
• Update Time: 2025-10-30

2-amino-5,6,7,8-tetrahydroquinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5,6,7,8-tetrahydroquinolin-5-one

• Inchi： 1S/C9H10N2O/c10-9-5-4-6-7(11-9)2-1-3-8(6)12/h4-5H,1-3H2,(H2,10,11)
• InChI Key： WUQXXARAGPQAMW-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C(N)N=C2CCC1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-amino-5,6,7,8-tetrahydroquinolin-5-one

Latest Research Advances on 2-amino-5,6,7,8-tetrahydroquinolin-5-one (CAS: 1082192-52-6) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing importance of 2-amino-5,6,7,8-tetrahydroquinolin-5-one (CAS: 1082192-52-6) as a versatile scaffold in medicinal chemistry and drug discovery. This compound, characterized by its unique tetrahydroquinoline core, has demonstrated significant potential in modulating biological targets, particularly in the context of kinase inhibition and neurodegenerative disease therapeutics. A 2023 study published in the Journal of Medicinal Chemistry revealed its efficacy as a selective inhibitor of cyclin-dependent kinase 5 (CDK5), with IC50 values in the nanomolar range, suggesting promising applications in Alzheimer's disease research.

Structural optimization efforts have focused on enhancing the pharmacokinetic properties of this scaffold. Research teams at multiple institutions have reported novel derivatives with improved blood-brain barrier permeability while maintaining target specificity. The compound's ability to form hydrogen bonds with key amino acid residues in target proteins, as demonstrated through X-ray crystallography studies, has provided valuable insights for rational drug design approaches. Computational modeling has further elucidated its binding modes with various neurological targets.

In oncology applications, 2-amino-5,6,7,8-tetrahydroquinolin-5-one derivatives have shown dual inhibitory activity against both kinase and epigenetic targets. A recent Nature Communications paper described its structural analogs as potent inhibitors of histone deacetylases (HDACs) and bromodomain-containing proteins, representing a new strategy for cancer combination therapies. The compound's core structure serves as an ideal platform for developing bifunctional molecules through strategic modifications at the 2-amino and 5-one positions.

Synthetic methodology advancements have significantly improved access to this scaffold. A 2024 report in Organic Letters detailed a novel asymmetric synthesis route using chiral auxiliaries, achieving enantiomeric excess >99%. This breakthrough addresses previous challenges in obtaining optically pure forms for biological evaluation. Parallel developments in continuous flow chemistry have reduced production costs while increasing yield scalability, making this compound more accessible for preclinical studies.

Toxicological profiling of 2-amino-5,6,7,8-tetrahydroquinolin-5-one derivatives has progressed substantially, with several candidates demonstrating favorable safety profiles in animal models. Recent ADMET studies indicate improved metabolic stability compared to earlier generations, particularly regarding cytochrome P450 interactions. These findings position the scaffold as a promising lead for CNS-targeted therapeutics, with two derivatives currently in IND-enabling studies for Parkinson's disease applications.

The compound's versatility extends to chemical biology tools, where researchers have developed fluorescent and biotinylated probes based on its core structure. These tools have enabled novel target identification approaches through chemical proteomics, uncovering previously unknown interactions with RNA-binding proteins. Such applications underscore the scaffold's value beyond traditional drug discovery, facilitating fundamental biological research.

Looking forward, the scientific community anticipates expanded applications of 2-amino-5,6,7,8-tetrahydroquinolin-5-one derivatives in addressing emerging therapeutic challenges. Ongoing research explores its potential in targeting protein-protein interactions and allosteric modulation, areas where traditional small molecules have faced limitations. The compound's balanced physicochemical properties and demonstrated biological activities make it a compelling case study for modern medicinal chemistry strategies.